Cas no 330201-06-4 (N-4-(4-iodophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide)

• Product Name: N-4-(4-iodophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide
• CAS No: 330201-06-4
• MF: C₁₄H₈IN₃O₃S₂
• MW: 457.266092300415
• CID: 6376959
• PubChem ID: 4159682
• Update Time: 2023-12-15

N-4-(4-iodophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-iodophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide
• N-(4-(4-iodophenyl)thiazol-2-yl)-5-nitrothiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[4-(4-iodophenyl)-2-thiazolyl]-5-nitro-
• F0328-0015
• SR-01000424651-1
• SR-01000424651
• AKOS001611657
• 330201-06-4
• N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide

• Inchi： 1S/C14H8IN3O3S2/c15-9-3-1-8(2-4-9)10-7-22-14(16-10)17-13(19)11-5-6-12(23-11)18(20)21/h1-7H,(H,16,17,19)
• InChI Key： ACJNROAZOQADAV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=CC=C(I)C=C3)=CS2)=O)SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 456.90518g/mol
• Monoisotopic Mass: 456.90518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.907±0.06 g/cm3(Predicted)
• pka: 5.12±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes